Cas no 21905-78-2 (Acetyloxindole)
Acetyloxindole structure
Acetyloxindole Properties
Names and Identifiers
-
- 1-Acetylindolin-2-one
- 1-Acetyloxindole
- 1-acetyl-3H-indol-2-one
- Acetyloxindole
- N-Acetyl-2-oxindole
- 1-Acetyl-1,3-dihydro-2H-indol-2-one
- 1-acetyl-1,3-dihydro-indol-2-one
- 1-acetyl-2-indolinone
- 1-acetyl-2-oxindole
- 2-Indolinone,1-acetyl
- N-acetyl-2-indolinone
- N-acetylindolin-2-one
- N-Acetyloxindole
- NSC 286428
- 2H-Indol-2-one, 1-acetyl-1,3-dihydro-
- NSC286428
- FT-0655039
- N-Acetyl-1,3-dihydro-2H-indol-2-one
- SB64851
- N-acetyoxyindole
- SCHEMBL1304374
- N-acetyl oxindole
- MFCD00187672
- F87856
- 2-Indolinone, 1-acetyl-
- NSC-286428
- A4690
- 21905-78-2
- Q-102624
- AKOS000313389
- 1-Acetyl-1,3-dihydro-2H-indol-2-one #
- DTXSID20314595
- N-ACETYLOXINDOLE97
- N-Acetyloxindole 97
- N-Acetyl-2-oxindole, 97%
- ?N-Acetyl-2-oxindole
- AI-204/31728052
- ALBB-032685
- +Expand
-
- MFCD00187672
- NRWLXCRLJQEJHE-UHFFFAOYSA-N
- InChI=1S/C10H9NO2/c1-7(12)11-9-5-3-2-4-8(9)6-10(11)13/h2-5H,6H2,1H3
- CC(=O)N1C2=CC=CC=C2CC1=O
Computed Properties
- 175.06300
- 0
- 3
- 1
- 175.063
- 13
- 249
- 0
- 0
- 0
- 0
- 0
- 1
- 0.7
- 2
- 0
- 37.4A^2
Experimental Properties
- 1.18720
- 37.38000
- 1.595
- 399.8±31.0 °C at 760 mmHg
- 127-131 °C (lit.)
- 0.0±0.9 mmHg at 25°C
- 203.5±17.2 °C
- Slightly soluble (5.3 g/l) (25 º C),
- White powder
- Not determined
- 1.275±0.06 g/cm3 (20 ºC 760 Torr),
Acetyloxindole Price
Acetyloxindole Related Literature
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1. 256. The condensation of isatin with propionic anhydrideA. W. Johnson,A. S. Katner J. Chem. Soc. 1965 1455
-
2. 629. The reaction of isatin with acetic anhydride and pyridineJ. A. Ballantine,A. W. Johnson,A. S. Katner J. Chem. Soc. 1964 3323
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Yuyu Cheng,Pengfei Zhang,Yanwen Jia,Zhiqiang Fang,Pengfei Li Org. Biomol. Chem. 2017 15 7505
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4. 266. The infrared spectra of some diacylamines in the 6 μ regionR. A. Abramovitch J. Chem. Soc. 1957 1413
-
Andreia A. Rosatella,Svilen P. Simeonov,Raquel F. M. Frade,Carlos A. M. Afonso Green Chem. 2011 13 754
Recommended suppliers
Amadis Chemical Company Limited
(CAS:21905-78-2)Acetyloxindole
99%
5g
376.0